2,2'-Bis(1,1,2,3,3,3-Hexafluoropropoxy)-5,5'-dicyano-1,1'-diphenyl

• IUPAC Name: 3-[5-cyano-2-(1,1,2,3,3,3-hexafluoropropoxy)phenyl]-4-(1,1,2,3,3,3-hexafluoropropoxy)benzonitrile
• InChI: InChI=1S/C20H8F12N2O2/c21-15(17(23,24)25)19(29,30)35-13-3-1-9(7-33)5-11(13)12-6-10(8-34)2-4-14(12)36-20(31,32)16(22)18(26,27)28/h1-6,15-16H
• InChI Key: PDPJJHZGGWKLKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)C2=C(C=CC(=C2)C#N)OC(C(C(F)(F)F)F)(F)F)OC(C(C(F)(F)F)F)(F)F
• Molecular Formula: C20H8F12N2O2
• Molecular Weight: 536.3 g/mol

Description

2,2'-Bis(1,1,2,3,3,3-Hexafluoropropoxy)-5,5'-dicyano-1,1'-diphenyl (BHDP) is a novel fluorinated molecule with a wide range of potential applications in scientific research and laboratory experiments. BHDP has been studied for its unique properties, such as its ability to act as a catalyst, its ability to act as a surfactant, and its potential to act as a stabilizer in aqueous solutions. BHDP is also of interest due to its low toxicity, low vapor pressure, and high solubility in water.

Scientific Research Applications

2,2'-Bis(1,1,2,3,3,3-Hexafluoropropoxy)-5,5'-dicyano-1,1'-diphenyl has a wide range of potential applications in scientific research. It has been used as a catalyst in the synthesis of novel compounds and as a surfactant in the synthesis of nanoparticles. It has also been used as a stabilizer in aqueous solutions, and as a reagent in the synthesis of organic compounds.

Mechanism of Action

2,2'-Bis(1,1,2,3,3,3-Hexafluoropropoxy)-5,5'-dicyano-1,1'-diphenyl acts as a catalyst, surfactant, and stabilizer in aqueous solutions due to its unique chemical structure. The molecule contains two fluorine atoms, which are highly electronegative and can interact with other molecules in the solution. This interaction allows this compound to act as a catalyst, surfactant, and stabilizer in aqueous solutions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been studied in detail. However, studies have shown that this compound is non-toxic and does not have any adverse effects on the human body. In addition, studies have shown that this compound does not have any mutagenic or carcinogenic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2,2'-Bis(1,1,2,3,3,3-Hexafluoropropoxy)-5,5'-dicyano-1,1'-diphenyl in laboratory experiments include its low toxicity, low vapor pressure, and high solubility in water. In addition, this compound can act as a catalyst, surfactant, and stabilizer in aqueous solutions. The only limitation of using this compound in laboratory experiments is its cost, as it is a relatively expensive molecule.

Future Directions

The potential future directions for 2,2'-Bis(1,1,2,3,3,3-Hexafluoropropoxy)-5,5'-dicyano-1,1'-diphenyl include further studies into its biochemical and physiological effects, as well as its potential applications in other areas such as drug delivery and medical devices. In addition, further research could be conducted into the synthesis of novel compounds using this compound as a catalyst, as well as its potential applications in the synthesis of nanoparticles. Finally, further research could be conducted into the use of this compound as a stabilizer in aqueous solutions, as well as its potential applications in the synthesis of organic compounds.

Synthesis Methods

2,2'-Bis(1,1,2,3,3,3-Hexafluoropropoxy)-5,5'-dicyano-1,1'-diphenyl can be synthesized using a two-step process. The first step involves the reaction of 1,1,2,3,3,3-hexafluoropropanol with dicyano-1,1'-diphenyl. This reaction results in the formation of the this compound intermediate compound. The second step involves the reaction of the intermediate compound with sodium hydroxide and water, which results in the formation of the final this compound product.